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Compound of Interest

Compound Name: Enocyanin

Cat. No.: B080283 Get Quote

Essential safety and logistical information for the proper handling and disposal of Enocyanin, a

natural food colorant derived from grapes.

This document provides procedural guidance for researchers, scientists, and drug development

professionals on the proper disposal of Enocyanin. While Enocyanin is a natural product, its

concentrated form, as used in laboratory and manufacturing settings, requires careful handling

and disposal to minimize environmental impact.

Summary of Enocyanin Properties
The following table summarizes key information for Enocyanin, though it's important to note

that properties can vary between suppliers. Always consult the Safety Data Sheet (SDS)

provided with your specific product.
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Property Value Source

CAS Number 11029-12-2 [1][2][3]

Molecular Formula C15H11O+ [1][3][4]

Appearance
Very Dark Purple to Black

Solid
[1]

Solubility Soluble in water and ethanol [5]

Hazard Classification

Varies by supplier. Some

classify as "Not a hazardous

substance or mixture"[2], while

others indicate it is "Harmful if

swallowed" and "Very toxic to

aquatic life with long lasting

effects"[3].

Storage

Keep container tightly sealed

in a cool, well-ventilated area,

away from direct sunlight and

sources of ignition[3]. Store at

-20°C (powder) or -80°C (in

solvent)[3].

Enocyanin Disposal Protocol
Given the conflicting information regarding its hazard classification, a conservative approach to

the disposal of Enocyanin is recommended. The primary concern is its potential toxicity to

aquatic life[3].

Step 1: Personal Protective Equipment (PPE)

Before handling Enocyanin waste, ensure you are wearing appropriate PPE:

Safety goggles with side-shields

Protective gloves
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Impervious clothing (lab coat)

Suitable respirator if creating dust or aerosols

Step 2: Waste Collection

Collect all Enocyanin waste, including unused product, contaminated consumables (e.g.,

weigh boats, pipette tips), and cleaning materials, in a designated and clearly labeled waste

container.

Do not mix Enocyanin waste with other chemical waste streams unless explicitly permitted

by your institution's environmental health and safety (EHS) office.

Step 3: Waste Storage

Store the sealed waste container in a cool, well-ventilated area, away from incompatible

materials such as strong acids/alkalis and strong oxidizing/reducing agents[3].

Step 4: Consultation and Documentation

Consult your institution's EHS office for specific guidance on the disposal of Enocyanin.

Local, state, and federal regulations for waste disposal must be followed.

Provide the EHS office with the Safety Data Sheet (SDS) for the specific Enocyanin product

you are using.

Step 5: Professional Disposal

Arrange for the pickup and disposal of the Enocyanin waste through a licensed and

approved waste disposal company.

The recommended disposal method is to an approved waste disposal plant[3].

Avoid releasing Enocyanin into the environment[3]. Do not pour it down the drain or dispose

of it in regular trash.

Accidental Release Measures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b080283?utm_src=pdf-body
https://www.benchchem.com/product/b080283?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC20018.html
https://www.benchchem.com/product/b080283?utm_src=pdf-body
https://www.benchchem.com/product/b080283?utm_src=pdf-body
https://www.benchchem.com/product/b080283?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC20018.html
https://www.benchchem.com/product/b080283?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC20018.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the event of a spill:

Ventilate the area.

Wear appropriate PPE.

Contain the spill. For solid material, carefully sweep or scoop it up, avoiding dust generation.

For liquid spills, absorb with an inert material (e.g., sand, earth).

Collect the spilled material and any contaminated absorbent material into a designated

waste container.

Clean the spill area with soap and plenty of water[1].

Dispose of the collected waste following the protocol outlined above.

Enocyanin Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Enocyanin waste.

Enocyanin Waste Generated Consult Product-Specific SDS Wear Appropriate PPE Collect in Labeled Container Store Safely Consult Institutional EHS Arrange Professional Disposal Waste Disposed Compliantly

Click to download full resolution via product page

Caption: Decision workflow for the safe and compliant disposal of Enocyanin waste.

While Enocyanin is derived from a natural source, its handling and disposal in a laboratory

setting warrant a cautious and informed approach. By following these procedures and

consulting with your institution's safety experts, you can ensure the safe and environmentally

responsible management of Enocyanin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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